Cas no 52112-24-0 (benzene, 1-fluoro-3-(1-propynyl)- (9ci))

benzene, 1-fluoro-3-(1-propynyl)- (9ci) structure
52112-24-0 structure
Product name:benzene, 1-fluoro-3-(1-propynyl)- (9ci)
CAS No:52112-24-0
MF:C9H7F
MW:134.150285959244
CID:936396
PubChem ID:45079234

benzene, 1-fluoro-3-(1-propynyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • benzene, 1-fluoro-3-(1-propynyl)- (9ci)
    • 1-fluoro-3-prop-1-ynylbenzene
    • DB-273877
    • 1-fluoro-3-(prop-1-ynyl)benzene
    • 1-Fluoro-3-(prop-1-yn-1-yl)benzene
    • BENZENE, 1-FLUORO-3-(1-PROPYNYL)-
    • A18835
    • 1-Fluoro-3-(1-propyn-1-yl)-benzene
    • SCHEMBL935880
    • 52112-24-0
    • DTXSID00663674
    • Inchi: InChI=1S/C9H7F/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7H,1H3
    • InChI Key: STGVJTLTFMZKFG-UHFFFAOYSA-N
    • SMILES: CC#CC1=CC(=CC=C1)F

Computed Properties

  • Exact Mass: 134.053
  • Monoisotopic Mass: 134.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0A^2

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